Cas no 929-37-3 (Di(ethylene Glycol) Vinyl Ether (stabilized with KOH))

• Product Name: Di(ethylene Glycol) Vinyl Ether (stabilized with KOH)
• CAS No: 929-37-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00192027
• CID: 40275
• PubChem ID: 87569044
• Update Time: 2025-11-07

Di(ethylene Glycol) Vinyl Ether (stabilized with KOH) Chemical and Physical Properties

Names and Identifiers

• di(ethylene glycol) vinyl ether
• Diethylene glycol monovinyl ether
• Diethylene Glycol Monovinyl Ether (stabilized with KOH)
• 2-(2-ethenoxyethoxy)ethanol
• Di(ethylene glycol) monovinyl ether
• Vinyl Carbitol (stabilized with KOH)
• 2-(2-Vinyloxyethoxy)ethanol (stabilized with KOH)
• 2-[2-(Ethenyloxy)ethoxy]ethanol (ACI)
• Ethanol, 2-[2-(vinyloxy)ethoxy]- (6CI, 7CI, 8CI)
• 1-Vinyloxy-5-hydroxy-3-oxapentane
• 2-(2-Hydroxyethoxy)ethyl vinyl ether
• 2-(Hydroxyethoxy)ethyl vinyl ether
• 2-[2-(Vinyloxy)ethoxy]ethanol
• EM 2241H
• NSC 8267
• 3K2K8P5XCK
• Ethanol, 2-[2-(vinyloxy)ethoxy]-
• Di(ethylene glycol) vinyl ether, 98%
• DTXCID7048823
• 929-37-3
• NSC-8267
• Vinyl Carbitol
• 2-(2-(Ethenyloxy)ethoxy)ethanol
• MFCD00192027
• EN300-6486203
• SCHEMBL36179
• UNII-3K2K8P5XCK
• Degmve
• 2-(2-(vinyloxy)ethoxy)ethanol
• Ethanol, 2-[2-(ethenyloxy)ethoxy]-
• AI3-34113
• diethylene glycol vinyl ether
• NS00039507
• D2623
• ETHANOL, 2-(2-(VINYLOXY)ETHOXY)-
• 2-(2-(Vinyloxy)ethoxy)ethanol (stabilized with MEHQ)
• 2-(2-Vinyloxyethoxy)ethanol
• F71188
• 4-01-00-02398 (Beilstein Handbook Reference)
• AKOS015836298
• di(ethylene glycol)vinyl ether
• DB-057348
• BS-23515
• DTXSID9075456
• Ethanol, 2-(2-(ethenyloxy)ethoxy)-(9CI)
• Diethylen-glycol monovinyl ester
• Degmve [Russian]
• Diethyleneglycol vinyl ether
• 2-[2-(ETHENYLOXY)ETHOXY]ETHANOL
• diethyleneglycolmonovinylether
• 2-[2-(ethenyloxy)ethoxy]ethan-1-ol
• NSC8267
• 2-[2-(Vinyloxy)ethoxy]ethanol #
• BRN 1752703
• 29717-48-4
• 2-(2-vinyloxyethoxy)-ethanol
• Ethanol, 2-(2-(ethenyloxy)ethoxy)-
• 2-(2-Vinyloxy-ethoxy)-ethanol
• Di(ethylene Glycol) Vinyl Ether (stabilized with KOH)

• MDL： MFCD00192027
• Inchi： 1S/C6H12O3/c1-2-8-5-6-9-4-3-7/h2,7H,1,3-6H2
• InChI Key： WULAHPYSGCVQHM-UHFFFAOYSA-N
• SMILES： OCCOCCOC=C

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.968
• Melting Point: -50.3°C
• Boiling Point: 96°C/12mmHg(lit.)
• Flash Point: 181 ºF
• Refractive Index: 1.448
• PSA: 38.69000
• LogP: 0.15540
• FEMA: 2563
• Solubility: Not determined

Di(ethylene Glycol) Vinyl Ether (stabilized with KOH) Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Safety Instruction： S23-S24/25
• RTECS：KM5495500

Related Categories

• Material Chemicals High Polymer Materials Polymeric Materials with Heteroatoms
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Di(ethylene Glycol) Vinyl Ether (stabilized with KOH)

Di(ethylene Glycol) Vinyl Ether (stabilized with KOH): A Comprehensive Overview

Di(ethylene glycol) vinyl ether (DEGVE), also known as diethylene glycol vinyl ether, is a versatile organic compound with the CAS number 929-37-3. This compound is widely recognized for its role as a precursor in polymer synthesis and as a key intermediate in various industrial applications. Stabilized with potassium hydroxide (KOH), this formulation enhances its stability and performance in demanding chemical processes. Recent advancements in polymer chemistry have further highlighted its potential in emerging fields such as 3D printing and electronic manufacturing.

The molecular structure of DEGVE consists of a vinyl group attached to a diethylene glycol backbone, making it highly reactive under specific conditions. This reactivity is harnessed in polymerization reactions, where it serves as a monomer for producing high-performance polymers. The stabilization with KOH ensures that the compound remains stable during storage and transportation, minimizing unwanted side reactions. Researchers have recently explored the use of DEGVE in synthesizing bio-based polymers, which aligns with the growing demand for sustainable materials.

One of the most significant applications of DEGVE is in the production of polyurethanes and other thermoplastic elastomers. Its ability to form strong intermolecular bonds makes it ideal for creating materials with enhanced mechanical properties. Recent studies have demonstrated that incorporating DEGVE into polymer formulations can improve their thermal stability and resistance to environmental stressors, making them suitable for aerospace and automotive industries.

In addition to its role in polymer synthesis, DEGVE is also employed as a solvent in various chemical processes. Its low viscosity and high boiling point make it an efficient solvent for dissolving a wide range of organic compounds. This property has been leveraged in the development of advanced coatings and adhesives, where precise control over viscosity and curing rates is critical.

The stabilization of DEGVE with KOH plays a crucial role in maintaining its chemical integrity. Potassium hydroxide acts as a catalyst, facilitating the formation of stable intermediates during synthesis. This stabilization process also prevents premature polymerization, ensuring that the compound remains usable over extended periods. Recent research has focused on optimizing the KOH-to-DEGVE ratio to achieve optimal stability without compromising reactivity.

From an environmental perspective, DEGVE exhibits moderate biodegradability under aerobic conditions, making it less harmful to ecosystems compared to some other synthetic chemicals. However, its complete degradation requires specific microbial communities and sufficient oxygen levels, which may limit its environmental impact in certain settings.

Looking ahead, the demand for DEGVE is expected to grow due to its increasing use in specialty chemicals and high-performance materials. Its compatibility with renewable resources and ability to enhance product durability position it as a key player in the transition toward more sustainable industrial practices.